Cas no 767318-99-0 (1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-)
767318-99-0 structure
Product Name:1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-
CAS No:767318-99-0
MF:C44H30N4
MW:614.735809803009
CID:3179454
PubChem ID:59010437
Update Time:2025-04-21
1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)- Chemical and Physical Properties
Names and Identifiers
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- 1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)-
- SCHEMBL10032365
- 767318-99-0
- 1,3-Bis(9-(p-tolyl)-1,10-phenanthrolin-2-yl)benzene
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- Inchi: 1S/C44H30N4/c1-27-6-10-29(11-7-27)37-22-18-31-14-16-33-20-24-39(47-43(33)41(31)45-37)35-4-3-5-36(26-35)40-25-21-34-17-15-32-19-23-38(46-42(32)44(34)48-40)30-12-8-28(2)9-13-30/h3-26H,1-2H3
- InChI Key: RTKUMKIOWSPXGC-UHFFFAOYSA-N
- SMILES: N1C(=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C=12)C1C=CC=C(C=1)C1=CC=C2C=CC3=CC=C(C4C=CC(C)=CC=4)N=C3C2=N1
Computed Properties
- Exact Mass: 614.24704697Da
- Monoisotopic Mass: 614.24704697Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 48
- Rotatable Bond Count: 4
- Complexity: 967
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.4
- Topological Polar Surface Area: 51.6Ų
1,10-PHENANTHROLINE, 2,2'-(1,3-PHENYLENE)BIS[9-(4-METHYLPHENYL)- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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